Cas no 667414-43-9 (4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667414-43-9
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• MDL: MFCD04054723
• CID: 872914
• PubChem ID: 918904
• Update Time: 2025-06-12

4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((4-isopropylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(4-propan-2-ylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(4-isopropylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-[(4-isopropylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 5-{[4-(propan-2-yl)phenoxy]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• ART-CHEM-BB B018103
• 4-(prop-2-en-1-yl)-5-{[4-(propan-2-yl)phenoxy]methyl}-4H-1,2,4-triazole-3-thiol
• 667414-43-9
• VS-04162
• DTXSID00358836
• MFCD04054723
• AKOS000610749
• 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054723
• Inchi： 1S/C15H19N3OS/c1-4-9-18-14(16-17-15(18)20)10-19-13-7-5-12(6-8-13)11(2)3/h4-8,11H,1,9-10H2,2-3H3,(H,17,20)
• InChI Key： FPVRINFDGDVFAQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(=CC=2)C(C)C)N1CC=C

Computed Properties

• Exact Mass: 289.12500
• Monoisotopic Mass: 289.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.594
• PSA: 78.74000
• LogP: 3.45520

4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667414-43-9)

The compound 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667414-43-9) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This 1,2,4-triazole derivative is characterized by its unique structural features, including an allyl group, an isopropylphenoxy moiety, and a thiol functional group. These attributes contribute to its potential applications in drug development, agrochemicals, and advanced materials. Researchers are particularly interested in its bioactive properties, which may offer novel therapeutic pathways for addressing contemporary health challenges.

In recent years, the demand for triazole-based compounds has surged due to their versatility and efficacy. The 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol stands out for its potential role in combating antibiotic resistance, a pressing global health issue. Its thiol group enhances its ability to interact with biological targets, making it a candidate for antimicrobial and antifungal applications. Additionally, the isopropylphenoxy moiety may contribute to its lipophilicity, improving its bioavailability and pharmacokinetic profile. These properties align with current trends in precision medicine and targeted drug delivery, which are highly searched topics in scientific and medical communities.

The synthesis and characterization of CAS No. 667414-43-9 involve advanced organic chemistry techniques, including nucleophilic substitution and cyclization reactions. Its molecular structure has been elucidated using spectroscopic methods such as NMR and mass spectrometry, ensuring its purity and stability. The compound's thermal stability and solubility in various solvents make it suitable for formulation in different industrial and pharmaceutical contexts. As sustainability becomes a key focus in chemical research, the eco-friendly synthesis of 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol is also being explored to minimize environmental impact.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where its bioactivity could be harnessed for crop protection. The rise of green chemistry and sustainable agriculture has increased interest in such molecules, as they may offer safer alternatives to conventional pesticides. Furthermore, its triazole core is being investigated for use in advanced materials, such as polymers and coatings, due to its ability to enhance material properties like durability and resistance to degradation. These applications are frequently searched in the context of innovative materials and industrial biotechnology.

In conclusion, 4-Allyl-5-(4-isopropylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 667414-43-9) represents a multifaceted compound with broad potential across multiple industries. Its unique chemical structure and functional groups make it a valuable subject of ongoing research, particularly in addressing modern challenges like drug resistance and sustainable development. As scientific advancements continue, this compound is likely to play a pivotal role in shaping the future of medicinal chemistry and material science.